4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride, also known as MCL-1 inhibitor, is a small molecule drug that has shown promising results in the treatment of cancer.
Mechanism of Action
The mechanism of action of 4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride involves the inhibition of this compound. This compound is a protein that is overexpressed in many types of cancer and is responsible for promoting cancer cell survival. By inhibiting the activity of this compound, this compound induces cancer cell death and promotes tumor regression.
Biochemical and Physiological Effects:
This compound has been shown to induce cancer cell death and promote tumor regression. It has also been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride in lab experiments include its ability to induce cancer cell death and promote tumor regression, as well as its minimal toxicity in normal cells. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its efficacy in certain experiments.
Future Directions
There are several future directions for the research and development of 4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride. One direction is to further investigate its efficacy in the treatment of different types of cancer. Another direction is to explore its potential in combination therapy with other cancer drugs. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and to optimize its synthesis method.
Synthesis Methods
The synthesis of 4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride involves several steps. The first step involves the reaction of 6-chloro-2,3-dimethylphenol with ethylene oxide to form 2-(6-chloro-2,3-dimethylphenoxy)ethanol. The second step involves the reaction of the previous compound with morpholine to form 4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine. The final step involves the reaction of the previous compound with hydrochloric acid to form this compound.
Scientific Research Applications
4-{2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl}morpholine hydrochloride has shown promising results in the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia. It works by inhibiting the activity of this compound, a protein that is overexpressed in many types of cancer and is responsible for promoting cancer cell survival. By inhibiting the activity of this compound, this compound induces cancer cell death and promotes tumor regression.
properties
IUPAC Name |
4-[2-[2-(6-chloro-2,3-dimethylphenoxy)ethoxy]ethyl]morpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClNO3.ClH/c1-13-3-4-15(17)16(14(13)2)21-12-11-20-10-7-18-5-8-19-9-6-18;/h3-4H,5-12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWUDVNSDVWAEKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)OCCOCCN2CCOCC2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.